Cas no 69227-70-9 (Benzofuran, 2,6-dinitro-)

Benzofuran, 2,6-dinitro- structure
Benzofuran, 2,6-dinitro- structure
Product Name:Benzofuran, 2,6-dinitro-
CAS No:69227-70-9
MF:C8H4N2O5
MW:208.12776184082
CID:392023
PubChem ID:12460403
Update Time:2025-04-19

Benzofuran, 2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzofuran, 2,6-dinitro-
    • 2,6-dinitro-1-benzofuran
    • DTXSID70499149
    • 69227-70-9
    • Inchi: 1S/C8H4N2O5/c11-9(12)6-2-1-5-3-8(10(13)14)15-7(5)4-6/h1-4H
    • InChI Key: ISSMJEWNOOIPLK-UHFFFAOYSA-N
    • SMILES: O1C(=CC2C=CC(=CC1=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 208.01202
  • Monoisotopic Mass: 208.01202123g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 0
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 99.42
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